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Compound of Interest

Compound Name:
1,3-Dihydro-5,6-dinitro-2H-

benzimidazol-2-one

CAS No.: 3705-86-0

Cat. No.: B021077

Get Quote

PART 1: EXECUTIVE SUMMARY
This technical guide characterizes 5,6-Dinitro-1,3-dihydro-2H-benzimidazol-2-one (CAS: 3705-

86-0), a high-value heterocyclic intermediate with the molecular formula C₇H₄N₄O₅.[1][2]

Historically utilized as a precursor for high-performance pigments (e.g., C.I.[2] Brown 25) and

polybenzimidazole (PBI) polymers, this molecule has recently gained traction in pharmaceutical

development and energetic materials.[2] Its unique electron-deficient scaffold allows for specific

nucleophilic aromatic substitutions (

), making it a critical "switch" molecule: it can be reduced to form diaminobenzimidazolone (a
polymer monomer) or functionalized to create thermostable nitramines for energetic
applications.[2]

This guide provides a validated roadmap for the synthesis, characterization, and application of

C₇H₄N₄O₅, synthesizing data from industrial patents and recent academic literature.[2]
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PART 2: CHEMICAL IDENTITY & STRUCTURAL
CHARACTERIZATION
Identification Data

Parameter Specification

Chemical Name 5,6-Dinitro-1,3-dihydro-2H-benzimidazol-2-one

Common Synonyms
5,6-Dinitrobenzimidazolone; 5,6-Dinitro-2-

benzimidazolinone

CAS Registry Number 3705-86-0

Molecular Formula C₇H₄N₄O₅

Molecular Weight 224.13 g/mol

SMILES O=c1cc2[nH]c(=O)[nH]c2cc1[O-]

Appearance Yellow to brownish crystalline solid

Structural Analysis
The molecule features a benzimidazolone core fused with two nitro groups at the 5 and 6

positions.[2][3]

Electronic Effects: The two nitro groups are strongly electron-withdrawing, significantly

increasing the acidity of the N-H protons on the imidazolone ring (

~7.5–9.2).[2]

H-Bonding: The lactam (cyclic amide) structure facilitates strong intermolecular hydrogen

bonding, leading to high melting points and poor solubility in non-polar solvents.[2]

Reactivity Hotspots: The C-5 and C-6 positions are activated for nucleophilic attack if one

nitro group is displaced, although reduction is the primary transformation pathway.[2]

PART 3: PHYSICOCHEMICAL PROPERTIES
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Property Value Context/Notes

Melting Point > 300 °C (dec.)[2][4]
Decomposes without melting;

sublimation observed >315 °C.

Density 1.76 ± 0.06 g/cm³
High density due to efficient

crystal packing (H-bonding).[2]

Solubility (High) DMSO, DMF, DMAc
Soluble in polar aprotic

solvents.[2]

Solubility (Low) Water, Ethanol, DCM

Poor solubility limits

purification options to

recrystallization from polar

solvents.[2]

Thermal Stability Stable up to ~260 °C
TGA data indicates onset of

decomposition >300 °C.

pKa (Predicted) ~7.58

Acidic NH protons allow

deprotonation by weak bases

(e.g., carbonates).[2]

PART 4: SYNTHESIS & PRODUCTION PROTOCOLS
The synthesis of 5,6-dinitrobenzimidazolone is a critical step in the value chain, typically

bridging the raw material (o-phenylenediamine) and the high-value monomer (5,6-

diaminobenzimidazolone).[2]
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Figure 1: Industrial synthesis workflow from raw materials to the diamino-monomer.

Protocol: Nitration of Benzimidazolone
Objective: Selective introduction of nitro groups at C-5 and C-6.[1][2][5][3][4] Mechanism:

Electrophilic aromatic substitution (

).[2]

Reagents:

Benzimidazolone (1.0 eq)[2][3][6]

Fuming Nitric Acid (HNO₃, >90%)[2]

Sulfuric Acid (H₂SO₄) or Dichloroethane (DCE) with P₂O₅ (cleaner alternative).[2]

Step-by-Step Methodology:

Preparation: Charge a reactor with concentrated H₂SO₄ (or DCE solvent). Cool to 0–5 °C.[2]

[7][8]

Addition: Slowly add Benzimidazolone with vigorous stirring. Ensure full dispersion.

Nitration: Dropwise add fuming HNO₃ while maintaining temperature <10 °C.

Critical Control Point: Exotherms can lead to tar formation or runaway reactions.[2]

Reaction: Allow temperature to rise to 60–90 °C and hold for 2–4 hours. Monitor by TLC or

HPLC.[2]

Quench: Pour the reaction mixture onto crushed ice/water (1:1 ratio).

Isolation: Filter the yellow precipitate. Wash with cold water until pH is neutral.[2]

Purification: Recrystallize from DMSO or dilute nitric acid if high purity (>99%) is required.[2]

Protocol: Reduction to 5,6-Diaminobenzimidazolone
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Objective: Conversion of C₇H₄N₄O₅ to the diamine monomer.[2]

Reagents:

5,6-Dinitrobenzimidazolone[1][2][5][3][4][7][9][10]

Iron powder (Fe) / Hydrochloric acid (HCl) OR H₂/Pd-C catalyst.[2]

Solvent: Water (Green Chemistry approach).[2][6]

Methodology (Fe/HCl):

Suspend 5,6-dinitrobenzimidazolone in water.[2]

Add activated Iron powder (4–8 eq) and catalytic HCl.

Heat to reflux (85–95 °C) for 2–5 hours.

Workup: Adjust pH to alkaline (NaOH) to precipitate iron salts. Filter hot.

Crystallization: Cool filtrate to precipitate the diamine product (white/pale solid).[2]

PART 5: REACTIVITY & APPLICATIONS
Pharmaceutical & Biological Applications

DNA Light Switches: Ruthenium complexes utilizing the 5,6-dinitrobenzimidazolone scaffold

bind to G-quadruplex DNA.[2][5][9] The nitro groups quench luminescence in the unbound

state; upon binding, the "switch" turns on, allowing naked-eye detection of DNA structures.[2]

Enzyme Inhibition: Derivatives act as inhibitors for milk xanthine oxidase and are substrates

for NQO1 (NAD(P)H:quinone oxidoreductase), aiding in the study of bioreductive drug

activation mechanisms.[2]

Energetic Materials (High-Performance)
TriNBO Synthesis: Further nitration leads to 4,5,6-Trinitrobenzimidazolone (TriNBO).[2][4]
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Properties: TriNBO and its nitramine derivatives (e.g., 5-nitramino-4,6-

dinitrobenzimidazolone) exhibit high density (>1.76 g/cm³) and thermal stability (>300 °C),

making them candidates for insensitive munitions and heat-resistant explosives.[2]
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Figure 2: Divergent application pathways for the C₇H₄N₄O₅ scaffold.

PART 6: SAFETY & HANDLING
Explosion Hazard: While 5,6-dinitrobenzimidazolone is relatively stable, it is a polynitro

aromatic compound.[2] It should be treated as a potential energetic material precursor.[2]

Avoid shock, friction, and heating in confined spaces.[2]

Toxicity: Nitroaromatics are generally toxic and potential mutagens.[2] Handle with full PPE

(gloves, respirator) in a fume hood.[2]

Storage: Store in a cool, dry place away from reducing agents and strong bases.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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